Cas no 269410-28-8 (4-(2-Ethoxy-2-oxoethoxy)phenylboronic acid, pinacol ester)
4-(2-Ethoxy-2-oxoethoxy)phenylboronic acid pinacol ester is a boronic acid derivative commonly employed in Suzuki-Miyaura cross-coupling reactions due to its enhanced stability and handling properties compared to its free boronic acid counterpart. The pinacol ester group improves shelf life and reduces protodeboronation, while the ethoxycarbonylmethyl ether substituent offers versatility in further functionalization. This compound is particularly useful in pharmaceutical and materials science research, where controlled coupling reactions are essential. Its crystalline solid form ensures ease of purification and storage. The esterified boronate structure also minimizes side reactions, making it a reliable intermediate in synthetic organic chemistry applications.
269410-28-8 structure
Product Name:4-(2-Ethoxy-2-oxoethoxy)phenylboronic acid, pinacol ester
CAS No:269410-28-8
MF:C16H23BO5
MW:306.161825418472
MDL:MFCD06657886
CID:247961
PubChem ID:329774440
Update Time:2025-06-09
4-(2-Ethoxy-2-oxoethoxy)phenylboronic acid, pinacol ester Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 2-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy)acetate
- LogP
- 4-(2-ETHOXY-2-OXOETHOXY)PHENYLBORONIC ACID, PINACOL ESTER
- 4-(Ethoxycarbonyl)methoxyphenylboronic acid, pinacol ester
- Acetic acid,2-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]-, ethyl ester
- ethyl 2-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]acetate
- C16H23BO5
- AKOS015960121
- ethyl 2-[4-(4, 4, 5, 5-tetramethyl-1, 3, 2-dioxaborolan-2-yl)phenoxy]acetate
- ethyl [4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]-acetate
- 3-(1-Piperazinyl)isoquinoline
- 4-(2-ethoxy-2-oxoethoxy)phenylboronic acid, pinacol ester, AldrichCPR
- 4-(Ethoxycarbonyl)methoxyphenylboronic acid, pinacol ester, AldrichCPR
- F87672
- 4-(2-Ethoxy-2-oxoethoxy)phenylboronic acid pinacol ester
- 269410-28-8
- Ethyl2-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy)acetate
- IWVRBFCAALMWBP-UHFFFAOYSA-N
- AB25726
- BS-25355
- Ethyl [4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]acetate
- 4-(Ethoxycarbonyl)methoxyphenylboronic acid
- MFCD06657886
- CS-0174555
- 4-(Ethoxycarbonyl)methoxyphenylboronic acid pinacol ester
- SCHEMBL473933
- DTXSID50392725
- J-016628
- A877081
- Ethyl [4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-phenoxy]acetate
- ethyl (4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy)acetate
- 4-(2-Ethoxy-2-oxoethoxy)phenylboronic acid, pinacol ester
-
- MDL: MFCD06657886
- Inchi: 1S/C16H23BO5/c1-6-19-14(18)11-20-13-9-7-12(8-10-13)17-21-15(2,3)16(4,5)22-17/h7-10H,6,11H2,1-5H3
- InChI Key: IWVRBFCAALMWBP-UHFFFAOYSA-N
- SMILES: O1B(C2C=CC(=CC=2)OCC(=O)OCC)OC(C)(C)C1(C)C
Computed Properties
- Exact Mass: 306.16400
- Monoisotopic Mass: 306.1638540g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 6
- Complexity: 372
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 54Ų
Experimental Properties
- PSA: 53.99000
- LogP: 1.92770
4-(2-Ethoxy-2-oxoethoxy)phenylboronic acid, pinacol ester Security Information
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
4-(2-Ethoxy-2-oxoethoxy)phenylboronic acid, pinacol ester Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-(2-Ethoxy-2-oxoethoxy)phenylboronic acid, pinacol ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019146115-5g |
Ethyl 2-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy)acetate |
269410-28-8 | 95% | 5g |
$400.00 | 2023-09-02 | |
| Chemenu | CM134376-1g |
Ethyl 2-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy)acetate |
269410-28-8 | 97% | 1g |
$92 | 2021-08-05 | |
| Chemenu | CM134376-5g |
Ethyl 2-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy)acetate |
269410-28-8 | 97% | 5g |
$415 | 2021-08-05 | |
| TRC | E892553-100mg |
4-(2-Ethoxy-2-oxoethoxy)phenylboronic acid, pinacol ester |
269410-28-8 | 100mg |
$69.00 | 2023-05-18 | ||
| TRC | E892553-250mg |
4-(2-Ethoxy-2-oxoethoxy)phenylboronic acid, pinacol ester |
269410-28-8 | 250mg |
$133.00 | 2023-05-18 | ||
| TRC | E892553-500mg |
4-(2-Ethoxy-2-oxoethoxy)phenylboronic acid, pinacol ester |
269410-28-8 | 500mg |
$196.00 | 2023-05-18 | ||
| TRC | E892553-1g |
4-(2-Ethoxy-2-oxoethoxy)phenylboronic acid, pinacol ester |
269410-28-8 | 1g |
$282.00 | 2023-05-18 | ||
| abcr | AB175430-1 g |
4-(Ethoxycarbonyl)methoxyphenylboronic acid, pinacol ester, 97%; . |
269410-28-8 | 97% | 1g |
€208.00 | 2023-05-07 | |
| abcr | AB175430-5 g |
4-(Ethoxycarbonyl)methoxyphenylboronic acid, pinacol ester, 97%; . |
269410-28-8 | 97% | 5g |
€706.00 | 2023-05-07 | |
| Chemenu | CM134376-1g |
Ethyl 2-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy)acetate |
269410-28-8 | 97% | 1g |
$140 | 2024-07-28 |
4-(2-Ethoxy-2-oxoethoxy)phenylboronic acid, pinacol ester Related Literature
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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